Cas no 5619-05-6 (DL-Valine Methyl Ester Hydrochloride)

• Product Name: DL-Valine Methyl Ester Hydrochloride
• CAS No: 5619-05-6
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD00066118
• CID: 85406
• PubChem ID: 12498813
• Update Time: 2025-07-31

DL-Valine Methyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-methylbutanoate hydrochloride
• DL-Valine methyl ester hydrochloride
• H-DL-Val-OMe.HCl
• H-DL-Val-OMe• HCl
• H-DL-VAL-OME HCL
• 1-methoxy-3-methyl-1-oxobutan-2-aminium chloride
• H-DL-Val-OMe?HCl
• methyl L-valinate hydrochloride (1:1)
• methyl valinate
• N-[4-({(E)-2-cyano-2-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]ethenyl}amino)phenyl]acetamide
• valine, chloride, methyl ester
• H-DL-Val-OMe·HCl
• Valine methyl ester hydrochloride
• H-D-Val-OMe.HCl
• Methyl DL-valinate hydrochloride
• DL-Valine methyl ester, HCl
• d,l-valine methyl ester hydrochloride
• H-D-Val-OMe*HCl
• H-DL-Val-Ome hydrochloride
• KUGLDBMQKZTXPW-UHFFFAOYSA-N
• NSC22920
• NSC32111
• NSC22921
• SBB003876
• DL-V-aline methyl ester hydrochloride
• M03137
• NSC-22921
• SCHEMBL345942
• FT-0650386
• H-D-Val-OMe . HCl
• valine methyl ester HCl
• NSC-32111
• 5619-05-6
• V0125
• A815607
• SY007631
• FT-0625533
• SY057944
• DL-Valine methyl ester hydrochloride, AldrichCPR
• 2-amino-3-methylbutanoic acid methyl ester hydrochloride
• NSC-22920
• MFCD00066118
• methyl (2S)-2-amino-3-methylbutanoate,hydrochloride
• (1-methoxy-3-methyl-1-oxobutan-2-yl)azanium;chloride
• CS-W013235
• AKOS015894479
• SY009238
• methyl 2-azanyl-3-methyl-butanoate hydrochloride
• methyl 2-amino-3-methylbutanoate;hydrochloride
• EN300-07074
• A11398
• FT-0628055
• AKOS008966990
• Z2335631495
• FT-0686512
• A834193
• HY-W012519
• AS-11304
• AM20100385
• H-D-VAL-OME HCL
• RFMIEHOYULVMNZ-UHFFFAOYSA-N
• D-Valine methyl ester, HCl
• DB-052863
• DL-Valine Methyl Ester Hydrochloride

• MDL： MFCD00066118
• Inchi： 1S/C6H13NO2.ClH/c1-4(2)5(7)6(8)9-3;/h4-5H,7H2,1-3H3;1H
• InChI Key： KUGLDBMQKZTXPW-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(C(C)C)N)=O
• BRN： 3912090

Computed Properties

• Exact Mass: 167.071
• Monoisotopic Mass: 167.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 4
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: Not determined
• Melting Point: 103.0 to 107.0 deg-C
• Boiling Point: 145.7°C at 760 mmHg
• Flash Point: 20.7°C
• PSA: 52.32000
• LogP: 1.64500
• Solubility: Not determined

DL-Valine Methyl Ester Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： 22-24/25
• Safety Term：S22;S24/25
• Storage Condition：Store at room temperature

Related Categories

• Other Chemical Reagents

Additional information on DL-Valine Methyl Ester Hydrochloride

DL-Valine Methyl Ester Hydrochloride (CAS No. 5619-05-6): A Comprehensive Overview

DL-Valine Methyl Ester Hydrochloride (CAS No. 5619-05-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, biotechnology, and chemical research. This compound is a derivative of valine, an essential amino acid, and is characterized by its unique chemical structure and properties. In this article, we will delve into the chemical properties, synthesis methods, applications, and recent research advancements related to DL-Valine Methyl Ester Hydrochloride.

Chemical Properties and Structure

DL-Valine Methyl Ester Hydrochloride (CAS No. 5619-05-6) is a white crystalline solid with a molecular formula of C7H15NO2·HCl. It has a molecular weight of 173.65 g/mol. The compound consists of a valine residue linked to a methyl ester group, with the entire molecule being in a hydrochloride salt form. This structure imparts specific physical and chemical properties to the compound, such as solubility in water and organic solvents, making it suitable for various applications.

The presence of the hydrochloride salt form enhances the compound's stability and solubility in aqueous solutions, which is crucial for its use in biological and pharmaceutical contexts. The methyl ester group also contributes to the compound's reactivity and functional versatility.

Synthesis Methods

The synthesis of DL-Valine Methyl Ester Hydrochloride can be achieved through several methods, each with its own advantages and limitations. One common approach involves the esterification of DL-valine with methanol in the presence of an acid catalyst, followed by treatment with hydrogen chloride to form the hydrochloride salt. This method is widely used due to its simplicity and high yield.

An alternative method involves the reaction of DL-valine with methyl chloroformate, followed by acidification to form the hydrochloride salt. This method is known for producing high-purity DL-Valine Methyl Ester Hydrochloride, making it suitable for more demanding applications.

Applications in Pharmaceuticals and Biotechnology

DL-Valine Methyl Ester Hydrochloride has found extensive use in pharmaceutical research and development due to its unique properties. One of its primary applications is as an intermediate in the synthesis of peptides and proteins. The methyl ester group can be selectively cleaved under specific conditions, allowing for precise control over the peptide chain length and structure.

In addition to its role as a synthetic intermediate, DL-Valine Methyl Ester Hydrochloride has been investigated for its potential therapeutic applications. Recent studies have explored its use as a prodrug for valine delivery in various medical conditions. For example, it has been studied for its potential in treating metabolic disorders where valine supplementation is beneficial.

Recent Research Advancements

The scientific community continues to explore new applications and properties of DL-Valine Methyl Ester Hydrochloride. One notable area of research is its use in drug delivery systems. Researchers have developed nanoparticles containing DL-Valine Methyl Ester Hydrochloride that can target specific tissues or cells, enhancing drug efficacy while reducing side effects.

A study published in the Journal of Medicinal Chemistry highlighted the potential of DL-Valine Methyl Ester Hydrochloride as a scaffold for designing novel anti-cancer drugs. The researchers found that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

Safety Considerations and Handling

In case of accidental exposure or spillage, appropriate first aid measures should be taken immediately. For instance, if the compound comes into contact with skin or eyes, it should be rinsed thoroughly with water for at least 15 minutes. Ingestion or inhalation may require medical attention.

Conclusion

DL-Valine Methyl Ester Hydrochloride (CAS No. 5619-05-6) is a valuable compound with diverse applications in pharmaceuticals, biotechnology, and chemical research. Its unique chemical structure and properties make it an essential intermediate in peptide synthesis and a promising candidate for therapeutic applications. Ongoing research continues to uncover new uses and benefits of this compound, contributing to advancements in various scientific fields.